Cas no 5438-67-5 (1,2-bis(4-hydroxy-3-methoxyphenyl)ethanone)

5438-67-5 structure
Product name:1,2-bis(4-hydroxy-3-methoxyphenyl)ethanone
1,2-bis(4-hydroxy-3-methoxyphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1,2-bis(4-hydroxy-3-methoxyphenyl)ethanone
- 1,2-bis(4-hydroxy-3-methoxyphenyl)-1-ethanone
- 4,4'-dihydroxy-3,3'-dimethoxy-deoxybenzoin
- 4,4'-Dihydroxy-3,3'-dimethoxy-desoxybenzoin
- AC1L5EP5
- AC1Q5EBE
- AG-J-74487
- AR-1B5599
- CTK5A0794
- KST-1B6524
- NSC16724
- DTXSID80280404
- NSC-16724
- 5438-67-5
-
- Inchi: InChI=1S/C16H16O5/c1-20-15-8-10(3-5-12(15)17)7-14(19)11-4-6-13(18)16(9-11)21-2/h3-6,8-9,17-18H,7H2,1-2H3
- InChI Key: URFHJEVBFJOWKL-UHFFFAOYSA-N
- SMILES: COC1=C(C=CC(=C1)CC(=O)C2=CC(=C(C=C2)O)OC)O
Computed Properties
- Exact Mass: 288.09978
- Monoisotopic Mass: 288.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76Ų
- XLogP3: 2.4
Experimental Properties
- Density: 1.272
- Boiling Point: 506°C at 760 mmHg
- Flash Point: 189.2°C
- Refractive Index: 1.603
- PSA: 75.99
- LogP: 2.54040
1,2-bis(4-hydroxy-3-methoxyphenyl)ethanone Related Literature
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Vlasta Bonačić-Koutecký,Thorsten M. Bernhardt Phys. Chem. Chem. Phys., 2012,14, 9252-9254
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Youssef Korani,Hassan Sabzyan Phys. Chem. Chem. Phys., 2016,18, 31606-31621
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Jinlu Tang,Hui Shi,Xiaoxiao He,Yanli Lei,Qiuping Guo,Kemin Wang,Lv'an Yan,Dinggeng He Chem. Commun., 2016,52, 1482-1485
5438-67-5 (1,2-bis(4-hydroxy-3-methoxyphenyl)ethanone) Related Products
- 2503-46-0(Vanillyl Methyl Ketone)
- 6100-74-9(1-(3-Hydroxy-4-methoxyphenyl)ethanone)
- 1835-14-9(1-(4-Hydroxy-3-methoxyphenyl)-1-propanone)
- 1835-04-7(3,4-Dimethoxypropiophenone)
- 1023-17-2(1-(4-methoxyphenyl)-2-phenylethan-1-one)
- 37951-49-8(3'-Methoxypropiophenone)
- 120-44-5(1,2-Bis(4-methoxyphenyl)ethanone)
- 498-02-2(Apocynin)
- 1131-62-0(3',4'-Dimethoxyacetophenone)
- 776-99-8(3,4-Dimethoxyphenylacetone)
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